Cas no 123469-53-4 (7-(Phenylsulfonyl)aminoheptanoic acid)
7-(Phenylsulfonyl)aminoheptanoic acid is a synthetic organic compound featuring a phenylsulfonyl group linked to an aminoheptanoic acid backbone. This structure combines a sulfonamide moiety with a seven-carbon aliphatic chain terminated by a carboxylic acid, making it a versatile intermediate in medicinal chemistry and peptide synthesis. The phenylsulfonyl group enhances stability and modulates reactivity, while the carboxylic acid functionality allows for further derivatization or conjugation. Its balanced hydrophobicity and polar characteristics make it suitable for designing enzyme inhibitors or bioactive probes. The compound's well-defined structure and functional groups facilitate precise modifications, supporting applications in drug discovery and biochemical research. Its purity and consistent performance are critical for reproducible experimental outcomes.

123469-53-4 structure
Product name:7-(Phenylsulfonyl)aminoheptanoic acid
CAS No:123469-53-4
MF:C13H19NO4S
MW:285.359262704849
MDL:MFCD01230276
CID:3034099
PubChem ID:3130882
7-(Phenylsulfonyl)aminoheptanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 7-(phenylsulfonylamino)enanthic acid
- 7-Benzenesulfonylamino-heptanoic acid
- 7-[(PHENYLSULFONYL)AMINO]HEPTANOIC ACID
- 7-(benzenesulfonamido)heptanoic acid
- 7-benzenesulfonamidoheptanoic acid
- 7-(Phenylsulfonamido)heptanoic acid
- MLS000068559
- 7-(Phenylsulfonamido)heptanoicacid
- HMS2419M09
- 7-(benzenesulphonamido)heptanoic acid
- STK149314
- 7-(Phenylsulfonylamino)heptanoic acid
- Heptanoic acid, 7-benzenesulfonylamino
- Z45549572
- SR-01000357624
- SCHEMBL9869749
- MFCD01230276
- H35337
- LS-08763
- VYASIDRVJHKUNA-UHFFFAOYSA-N
- DTXSID70877307
- DTXCID901015386
- SB82273
- SMR000123010
- CS-0314293
- SR-01000357624-1
- 123469-53-4
- CHEMBL56419
- AKOS000183114
- EN300-7386835
- ALBB-025987
- Heptanoic acid, 7-[(phenylsulfonyl)amino]-
- 7-(Phenylsulfonyl)aminoheptanoic acid
-
- MDL: MFCD01230276
- Inchi: 1S/C13H19NO4S/c15-13(16)10-6-1-2-7-11-14-19(17,18)12-8-4-3-5-9-12/h3-5,8-9,14H,1-2,6-7,10-11H2,(H,15,16)
- InChI Key: VYASIDRVJHKUNA-UHFFFAOYSA-N
- SMILES: S(C1C([H])=C([H])C([H])=C([H])C=1[H])(N([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(=O)O[H])(=O)=O
Computed Properties
- Exact Mass: 285.10347926Da
- Monoisotopic Mass: 285.10347926Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 91.8
7-(Phenylsulfonyl)aminoheptanoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB371071-500 mg |
7-[(Phenylsulfonyl)amino]heptanoic acid |
123469-53-4 | 500MG |
€165.80 | 2023-02-20 | ||
abcr | AB371071-5 g |
7-[(Phenylsulfonyl)amino]heptanoic acid |
123469-53-4 | 5g |
€456.10 | 2023-04-26 | ||
TRC | P228300-1000mg |
7-[(Phenylsulfonyl)amino]heptanoic acid |
123469-53-4 | 1g |
$ 390.00 | 2022-06-03 | ||
Key Organics Ltd | LS-08763-5G |
7-benzenesulfonamidoheptanoic acid |
123469-53-4 | >95% | 5g |
£433.00 | 2025-02-08 | |
Enamine | EN300-7386835-0.05g |
7-benzenesulfonamidoheptanoic acid |
123469-53-4 | 0.05g |
$148.0 | 2023-05-26 | ||
A2B Chem LLC | AI15380-25g |
7-[(Phenylsulfonyl)amino]heptanoic acid |
123469-53-4 | >95% | 25g |
$1516.00 | 2024-04-20 | |
A2B Chem LLC | AI15380-5g |
7-[(Phenylsulfonyl)amino]heptanoic acid |
123469-53-4 | >95% | 5g |
$620.00 | 2024-04-20 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1384963-5g |
7-(Phenylsulfonamido)heptanoic acid |
123469-53-4 | 97% | 5g |
¥4956.00 | 2024-08-09 | |
abcr | AB371071-1 g |
7-[(Phenylsulfonyl)amino]heptanoic acid |
123469-53-4 | 1g |
€197.30 | 2023-04-26 | ||
abcr | AB371071-5g |
7-[(Phenylsulfonyl)amino]heptanoic acid; . |
123469-53-4 | 5g |
€445.00 | 2025-03-19 |
7-(Phenylsulfonyl)aminoheptanoic acid Related Literature
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Feilong Yan,Xuan Tang,Yuehua Wei,Libao Chen,Ming Zhang,Taihong Wang J. Mater. Chem. A, 2015,3, 12672-12679
-
Artis Linarts,Kaspars Mālnieks,Kristaps Rubenis,Kaspars Pudzs,Krisjanis Smits,Andrejs Kovaļovs,Kaspars Kalniņš,Aile Tamm,Andris Šutka J. Mater. Chem. A, 2021,9, 8984-8990
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Lamiaa A. Hassan,Sara M. Shatat,Basma M. Eltanany,Samah S. Abbas Anal. Methods, 2019,11, 3198-3211
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Lourdes del Olmo,Michael Dommett,Ingrid H. Oevreeide,Devis Di Tommaso,Rachel Crespo-Otero J. Mater. Chem. A, 2018,6, 24965-24970
-
Yongjie Li,Mingjin Tang,Xiang Ding,Xinhui Bi RSC Adv., 2017,7, 46866-46873
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:123469-53-4)7-(Phenylsulfonyl)aminoheptanoic acid

Purity:99%
Quantity:5g
Price ($):317.0